Aluminosilicate

• IUPAC Name: dioxosilane;oxo(oxoalumanyloxy)alumane
• InChI: InChI=1S/2Al.O2Si.3O/c;;1-3-2
• InChI Key: HNPSIPDUKPIQMN-UHFFFAOYSA-N
• Canonical SMILES: O=[Al]O[Al]=O.O=[Si]=O
• Molecular Formula: Al2O5Si
• Molecular Weight: 162.05 g/mol
• Physical Description: Dry Powder; Dry Powder, Other Solid; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, Other Solid, White odorless powder; [Zeolyst International MSDS]
• CAS No.: 1318-02-1, 1332-09-8, 12141-46-7

Description

Zeolites. A group of crystalline, hydrated alkali-aluminum silicates. They occur naturally in sedimentary and volcanic rocks, altered basalts, ores, and clay deposits. Some 40 known zeolite minerals and a great number of synthetic zeolites are available commercially. (From Merck Index, 11th ed)

Scientific Research Applications

• Polymer Composites : Aluminosilicates are used as fillers in polymer composites. Their high surface area, thermal/hydrothermal stability, shape-selectivity, and ion-exchange ability make them suitable for applications in medical and biological fields, sensors, filtration membranes, energy storage, and novel catalysis routes (Lopes, Martins, & Lanceros‐Méndez, 2014).

• Environmental Remediation : Aluminosilicates, especially those derived from fly-ash, are used in geopolymers for sustainable environmental remediation. They serve as low-cost, environmentally friendly alternatives to Portland cement in construction and are effective in immobilizing toxic and radioactive metals and mitigating liquid- and gas-phase contaminants (Adewuyi, 2021).

• Wood Adhesives : Aluminosilicate adhesives are explored as alternatives to organic-based adhesives for wood gluing, offering advantages like non-flammability and high mechanical strength (Guzii, Bazhelka, & Lashchivskyi, 2020).

• Heavy Metal Removal : Aluminosilicates are effective in removing heavy metals from wastewaters due to their high adsorption capacity and ion-exchange properties (Aguiar, Novaes, & Guarino, 2002).

• Flotation Separation : They are used in the flotation separation of minerals. The study of their surface anisotropy and adsorption characteristics is crucial for improving the efficiency of this process (Xu et al., 2017).

• Ammonia Removal in Poultry Manure : Aluminosilicates like bentonite and zeolite are used to absorb ammonia from poultry manure, thus reducing environmental impact (Wlazło et al., 2016).

• Nanostructure Engineering : They are studied for developing innovative materials like microporous, nanostructured, and composite materials, playing a role in modern industry applications (Kotova et al., 2022).

• Chemical Strengthening of Glass : this compound glass is chemically strengthened for applications in areas such as aircraft windshields (Liang-ba, 2014).

• Adsorption of Phenolic Compounds : Nanostructured aluminosilicates are used for removing phenol and other compounds from water, showing high adsorption capacities (Akhlaghian, Ghadermazi, & Chenarani, 2014).

• Solid Oxide Fuel Cell Refractories : this compound is a potential alternative material for refractory applications in solid oxide fuel cells (Gentile & Sofie, 2011).

Mechanism of Action

Target of Action

Aluminosilicate refers to materials containing anionic Si-O-Al linkages . The primary targets of this compound are the associate cations, commonly sodium (Na+), potassium (K+), and protons (H+) . These materials occur as minerals and synthetic materials, often in the form of zeolites .

Mode of Action

This compound’s mode of action is primarily through its interaction with its targets, the associate cations. Specifically, the this compound minerals dissolve, consuming acidic hydrogen ions and releasing moieties like H4SiO4, Al3+, and other cations, including the magnesium associated with the compound . This interaction results in significant changes in the structure and properties of the material.

Biochemical Pathways

The biochemical pathways affected by this compound involve the growth of this compound oligomers concomitant to the decondensation of silicate entities during the initial step of the reaction . Aluminate clusters first form in the solution, violating the Loewenstein rule in the first instant of the reaction, followed by their connection with silicate oligomers at the terminal silanol groups before reorganization to finally diffuse within the silicate oligomers to form stable amorphous this compound nanoparticles .

Pharmacokinetics

The pharmacokinetics of this compound, particularly in the form of Zeolite A, has been studied in beagle dogs . The study found that the mean plasma silicon area under the curve (AUC) values were elevated when compared to baseline after administration of the silicon-containing compounds . There was no statistically significant absorption of aluminum from the aluminum-containing treatments .

Result of Action

The result of this compound’s action is the formation of a variety of structures, including zeolites, which are of technical significance as structural materials, catalysts, and reagents . The formation of these structures is influenced by the Si/Al ratio, which provides a means to tune the properties .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and pressure . For instance, the structural role of Al3+ in this compound melts varies depending on its proportion relative to metal cations and on the electronic properties of this cation .

Future Directions

The global Aluminosilicate market stood around 380 thousand tonnes in 2022 and is expected to grow at an impressive CAGR of 4.82% during the forecast period until 2032. This compound is a mineral that can be produced economically as well as naturally. It plays a vital role in the creation of high-quality silicon and aluminium alloys. This compound’s use in refractory materials, catalysts and additives, ceramics and abrasives are growth drivers of its market.